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Compound of Interest

Compound Name: 3-Chloroimidazo[1,2-b]pyridazine

CAS No.: 60903-17-5

Cat. No.: B2998499

Get Quote

Executive Summary: Immediate Action Directive
3-Chloroimidazo[1,2-b]pyridazine is a halogenated nitrogen-fused heterocycle commonly

used as a pharmacophore in kinase inhibitor development.

Critical Disposal Rule: This compound must NEVER be disposed of down the drain or mixed

with general non-halogenated organic waste. Due to the chlorine substituent, it requires high-

temperature incineration to prevent the formation of persistent organic pollutants (POPs) or

dioxins.

Immediate Classification:

Waste Stream: Halogenated Organic Waste.[1][2]

RCRA Status: Non-listed (unless specific formulation), but treated as Hazardous Waste due

to toxicity and halogen content.

Storage: Segregate from strong oxidizing agents and acids.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2998499#bc-rfq
https://www.benchchem.com/product/b2998499/docs?utm_src=pdf-body#3-chloroimidazo-1-2-b-pyridazine-proper-disposal-safety-guide
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://international.brand.akzonobel.com/m/a17fbb0bb67014e/original/EAA964__ID_EN_20210709_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2998499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical & Hazard Profile
Understanding the physicochemical properties is the first step in a self-validating safety

protocol. The chlorine atom at the C3 position increases lipophilicity and modifies metabolic

stability, but it also dictates the waste stream.

Property Data Relevance to Disposal

Chemical Structure C₆H₄ClN₃

Nitrogen-rich heterocycle;

potential for NOx generation

during combustion.

Physical State Solid (Powder)

Requires "Solid Hazardous

Waste" container if un-

dissolved.

Solubility DMSO, Methanol, DCM

If dissolved, solvent dictates

the waste stream

(Halogenated vs. Non-

Halogenated).

GHS Classification Warning Handle as a hazardous irritant.

Hazard Codes H315, H319, H335

Skin/Eye/Respiratory Irritant.[4]

[5] Avoid dust generation

during disposal.[4]

Reactivity Stable
Incompatible with strong

oxidizers and strong acids.[3]

Expert Insight: While the specific CAS for the 3-chloro isomer is less common than the 6-chloro

analog (CAS 6775-78-6), the disposal logic remains identical for all chlorinated imidazo-

pyridazines. The presence of the halogen is the rate-limiting step for disposal categorization.
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Waste Segregation Strategy (The "Why" and "How")
The Mechanism of Halogenated Waste Disposal
Why do we segregate? When halogenated compounds (containing Cl, F, Br, I) are incinerated

at standard temperatures, they can form acid gases (HCl) and, more critically, dioxins and

furans if combustion is incomplete.

Non-Halogenated Waste is often used as fuel blending (energy recovery).

Halogenated Waste requires specific scrubbers and higher combustion temperatures

(>1100°C) to cleave the C-Cl bond safely.

Failure to segregate results in:

Regulatory fines (RCRA violations).

Damage to incinerator scrubbers (corrosion from HCl).

Environmental release of toxic byproducts.[6]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Use this protocol for expired shelf stock or weighing errors.

PPE Verification: Wear nitrile gloves, lab coat, and safety glasses. If handling >1g of fine

powder, use a powder hood or N95 respirator to prevent inhalation (H335).

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

"Solid Waste" drum. Do not use glass for primary solid waste accumulation if transport is

involved, to minimize breakage risks.

Labeling: Attach a hazardous waste tag immediately.

Constituents: Write "3-Chloroimidazo[1,2-b]pyridazine".

Hazard Checkbox: Check "Toxic" and "Irritant".
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Transfer: Transfer the solid carefully to avoid dusting. Wipe the exterior of the stock bottle

with a damp tissue (methanol) and place the tissue in the same solid waste container.

Closure: Screw the lid tight. Do not leave the waste container open (satellite accumulation

rule).

Scenario B: Disposal of Reaction Mixtures & HPLC
Waste
Use this protocol for mother liquors or eluent waste.

Assessment: Determine the primary solvent.

Case 1: Halogenated Solvent (e.g., DCM, Chloroform).

Pour into the Halogenated Waste carboy.

Case 2: Non-Halogenated Solvent (e.g., Methanol, DMSO, Ethyl Acetate).

Critical Decision: Even though the solvent is non-halogenated, the presence of the

solute (3-Chloroimidazo[1,2-b]pyridazine) technically introduces halogens.

Low Concentration (<1%): Many facilities allow this in "Non-Halogenated" streams, but

best practice dictates placing it in Halogenated Waste to be safe, or a dedicated "Mixed

Solvent with Trace Halogens" stream depending on your facility's specific incinerator

permit.

High Concentration (>1%):MUST go to Halogenated Waste.

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved strong

acids/bases, neutralize before adding to the waste carboy to prevent exothermic reactions or

gas evolution in the waste container.

Secondary Containment: Ensure the waste carboy sits in a secondary tray capable of

holding 110% of the volume.

Spill Management Protocol
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Self-validating safety: Isolate, Contain, Decontaminate.

Isolate: Evacuate the immediate area. Mark the zone.

PPE Upgrade: Double glove (Nitrile). Wear a dust mask if solid powder is dispersed.

Containment:

Solid Spill: Do not dry sweep (generates dust). Cover with wet paper towels (dampened

with water) to suppress dust, then scoop into a bag.

Liquid Spill: Surround with absorbent boom or vermiculite.[4]

Decontamination: Scrub the surface with a soap/water solution.

Disposal of Debris: All spill cleanup materials (towels, vermiculite, gloves used) must be

placed in a heavy-duty plastic bag, sealed, labeled as "Hazardous Waste - Debris

contaminated with Halogenated Organics," and disposed of via the EHS hazardous waste

route.

Visual Decision Logic (Waste Stream)
The following diagram illustrates the decision matrix for disposing of 3-Chloroimidazo[1,2-
b]pyridazine to ensure compliance.
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Start: Waste Generation

Physical State?

Solid (Powder)

Pure Compound

Liquid (Solution)

Dissolved

Solid Hazardous Waste
(Tag: Toxic/Irritant) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, EtOAc)

Halogenated Liquid Waste
(High Temp Incineration)

Solute Conc > 1%?

Yes (Conservative)

Non-Halogenated Waste
(Fuel Blending)

No (Trace only)*

Click to download full resolution via product page

*Figure 1: Decision matrix for segregating 3-Chloroimidazo[1,2-b]pyridazine waste. Note:

Always default to Halogenated Waste if unsure of concentration limits.
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Regulatory Framework (US Context)
EPA / RCRA: While 3-Chloroimidazo[1,2-b]pyridazine is not a "P-listed" or "U-listed" waste

specifically, it falls under 40 CFR 261.3 (Definition of Hazardous Waste) if it exhibits

characteristics of toxicity or if mixed with listed solvents (F-codes).

EPA Waste Code: If dissolved in spent halogenated solvents (Methylene Chloride, etc.), the

mixture carries the F002 code. If pure solid, it is generally coded as D000 (Unlisted

Hazardous Waste) or specific state codes depending on aquatic toxicity data.

DOT Transport:

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Chloroimidazo[1,2-b]pyridazine).

Class: 6.1 (Keep this in mind if shipping waste off-site).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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